(2Z)-2-[(E)-3-(3,3-Dimethyl-1-propylindol-1-ium-2-yl)prop-2-enylidene]-3,3-dimethyl-1-propylindole;iodide
(2Z)-2-[(E)-3-(3,3-Dimethyl-1-propylindol-1-ium-2-yl)prop-2-enylidene]-3,3-dimethyl-1-propylindole;iodide
Brand Name:
Vulcanchem
CAS No.:
134564-83-3
VCID:
VC0165222
InChI:
InChI=1S/C29H37N2.HI/c1-7-20-30-24-16-11-9-14-22(24)28(3,4)26(30)18-13-19-27-29(5,6)23-15-10-12-17-25(23)31(27)21-8-2;/h9-19H,7-8,20-21H2,1-6H3;1H/q+1;/p-1
SMILES:
CCCN1C2=CC=CC=C2C(C1=CC=CC3=[N+](C4=CC=CC=C4C3(C)C)CCC)(C)C.[I-]
Molecular Formula:
C29H37IN2
Molecular Weight:
540.5 g/mol
(2Z)-2-[(E)-3-(3,3-Dimethyl-1-propylindol-1-ium-2-yl)prop-2-enylidene]-3,3-dimethyl-1-propylindole;iodide
CAS No.: 134564-83-3
Main Products
VCID: VC0165222
Molecular Formula: C29H37IN2
Molecular Weight: 540.5 g/mol
![(2Z)-2-[(E)-3-(3,3-Dimethyl-1-propylindol-1-ium-2-yl)prop-2-enylidene]-3,3-dimethyl-1-propylindole;iodide - 134564-83-3](/images/no_structure.jpg)
| CAS No. | 134564-83-3 |
|---|---|
| Product Name | (2Z)-2-[(E)-3-(3,3-Dimethyl-1-propylindol-1-ium-2-yl)prop-2-enylidene]-3,3-dimethyl-1-propylindole;iodide |
| Molecular Formula | C29H37IN2 |
| Molecular Weight | 540.5 g/mol |
| IUPAC Name | (2Z)-2-[(E)-3-(3,3-dimethyl-1-propylindol-1-ium-2-yl)prop-2-enylidene]-3,3-dimethyl-1-propylindole;iodide |
| Standard InChI | InChI=1S/C29H37N2.HI/c1-7-20-30-24-16-11-9-14-22(24)28(3,4)26(30)18-13-19-27-29(5,6)23-15-10-12-17-25(23)31(27)21-8-2;/h9-19H,7-8,20-21H2,1-6H3;1H/q+1;/p-1 |
| Standard InChIKey | NHGJYSOYQRLQEA-UHFFFAOYSA-M |
| Isomeric SMILES | CCCN\1C2=CC=CC=C2C(/C1=C/C=C/C3=[N+](C4=CC=CC=C4C3(C)C)CCC)(C)C.[I-] |
| SMILES | CCCN1C2=CC=CC=C2C(C1=CC=CC3=[N+](C4=CC=CC=C4C3(C)C)CCC)(C)C.[I-] |
| Canonical SMILES | CCCN1C2=CC=CC=C2C(C1=CC=CC3=[N+](C4=CC=CC=C4C3(C)C)CCC)(C)C.[I-] |
| Synonyms | 1,1'-dipropyl-3,3,3',3'-tetramethylindocarbocyanine 1,1'-dipropyl-3,3,3',3'-tetramethylindocarbocyanine iodide diI-C3-(3) |
| PubChem Compound | 6439379 |
| Last Modified | Dec 23 2021 |
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